Cas no 1142201-49-7 ((5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one)

• Product Name: (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
• CAS No: 1142201-49-7
• MF: C₁₆H₁₀N₄OS₂
• MW: 338.406799793243
• MDL: MFCD12028028
• CID: 4681044
• Update Time: 2025-07-17

(5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(2,1,3-benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
• STK505453
• (5E)-5-(2,1,3-benzothiadiazol-4-ylmethylidene)-3-phenyl-2-sulfanylimidazol-4-one
• (5E)-5-(2,1,3-benzothiadiazol-4-ylmethylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• MDL： MFCD12028028
• Inchi： 1S/C16H10N4OS2/c21-15-13(9-10-5-4-8-12-14(10)19-23-18-12)17-16(22)20(15)11-6-2-1-3-7-11/h1-9H,(H,17,22)/b13-9+
• InChI Key： ICZUGKWFFTWSOP-UKTHLTGXSA-N
• SMILES： S=C1N/C(=C/C2=CC=CC3C2=NSN=3)/C(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 532
• Topological Polar Surface Area: 118

Additional information on (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one

Research Brief on (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one (CAS: 1142201-49-7)

The compound (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one (CAS: 1142201-49-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The benzothiadiazole and imidazolone moieties in its structure contribute to its ability to interact with key biological targets, such as protein kinases and redox-sensitive proteins. Computational docking studies suggest high binding affinity to these targets, which is corroborated by in vitro assays demonstrating nanomolar inhibitory concentrations.

One of the most promising applications of this compound lies in its anti-inflammatory properties. Preclinical models have shown that it effectively downregulates pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for treating chronic inflammatory diseases. Additionally, its mechanism of action involves the modulation of the NF-κB pathway, a critical regulator of immune responses.

In the context of oncology, (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one has demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress pathways. The compound's ability to induce apoptosis via reactive oxygen species (ROS) generation has been validated in multiple studies, positioning it as a potential chemotherapeutic agent or adjuvant therapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate limited oral bioavailability, prompting investigations into prodrug formulations or nanoparticle-based delivery systems to enhance its therapeutic efficacy. Structural analogs are also being explored to improve solubility and reduce off-target effects.

In conclusion, (5E)-5-(2,1,3-Benzothiadiazol-4-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its full therapeutic spectrum and address current limitations, paving the way for clinical translation. Future studies should focus on in vivo validation and combinatorial therapies to maximize its therapeutic impact.